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Compound of Interest

Compound Name:
1-(4-Bromophenyl)-2,2-

dimethylpropan-1-one

Cat. No.: B1281458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Bromo-2,2-dimethylpropiophenone, also known as 1-(4-bromophenyl)-2,2-
dimethylpropan-1-one, is an aromatic ketone that serves as a versatile synthetic intermediate

in organic chemistry. Its structure, featuring a brominated phenyl ring, a ketone carbonyl group,

and a sterically significant tert-butyl group, provides multiple reactive sites for the construction

of more complex molecules. This technical guide offers a comprehensive overview of its

chemical and physical properties, spectroscopic data, and a detailed experimental protocol for

its synthesis.

Chemical Structure and Properties
The chemical structure of 4'-Bromo-2,2-dimethylpropiophenone is characterized by a

propiophenone core with a bromine atom at the para-position of the phenyl ring and two methyl

groups on the alpha-carbon of the propyl chain.

Table 1: Physicochemical Properties of 4'-Bromo-2,2-dimethylpropiophenone
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Property Value Reference(s)

CAS Number 30314-45-5 [1][2]

Molecular Formula C₁₁H₁₃BrO [1][2]

Molecular Weight 241.12 g/mol [2]

Appearance Colorless to light yellow liquid [1]

Boiling Point
293.4 °C at 760 mmHg; 84-86

°C at 1 Torr
[1]

Density 1.291 - 1.340 g/cm³ [1]

Flash Point 50.4 °C

InChI Key
LFGBQDTUMQMUQJ-

UHFFFAOYSA-N
[2]

SMILES
CC(C)

(C)C(=O)C1=CC=C(C=C1)Br
[2]

Spectroscopic Data
The structural characterization of 4'-Bromo-2,2-dimethylpropiophenone is confirmed through

various spectroscopic techniques.

Table 2: Spectroscopic Data for 4'-Bromo-2,2-dimethylpropiophenone

Spectroscopy Data Reference(s)

¹H NMR (400 MHz, CDCl₃)
δ 7.58 - 7.53 (m, 4H, Ar-H),

1.34 (s, 9H, C(CH₃)₃)
[3]

¹³C NMR (100 MHz, CDCl₃)
δ 208.9, 137.2, 131.7, 130.3,

127.0, 44.9, 26.6
[3]

Experimental Protocols
Synthesis of 4'-Bromo-2,2-dimethylpropiophenone
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A common synthetic route to 4'-Bromo-2,2-dimethylpropiophenone involves the reaction of a 4-

bromobenzoyl chloride with an organometallic reagent, such as a lithium diorganocuprate

derived from tert-butyllithium.[3]

Materials:

4-Bromobenzoyl chloride

Copper(I) bromide dimethyl sulfide complex (CuBr·SMe₂)

tert-Butyllithium (solution in pentane)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), suspend copper(I) bromide dimethyl

sulfide complex (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

Cool the suspension to -78 °C using a dry ice/acetone bath.

Slowly add a solution of tert-butyllithium in pentane (2.0 equivalents) to the cooled

suspension while stirring.

After the addition is complete, stir the mixture at -78 °C for 30 minutes to allow for the

formation of the lithium di-tert-butylcuprate reagent.

Slowly add a solution of 4-bromobenzoyl chloride (1.0 equivalent) in anhydrous THF to the

reaction mixture.

Allow the reaction to stir at -78 °C for 2-3 hours.
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Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Allow the mixture to warm to room temperature.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure using a

rotary evaporator.

Purify the crude product by vacuum distillation to yield 4'-Bromo-2,2-dimethylpropiophenone

as a colorless to light yellow liquid. A reported yield for a similar procedure is 43%.[3]

Visualizations
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Synthesis Workflow for 4'-Bromo-2,2-dimethylpropiophenone

Starting Materials

Reaction Steps

Workup and Purification

4-Bromobenzoyl Chloride

Acylation Reaction
(-78 °C, 2-3h)

tert-Butyllithium CuBr·SMe₂ Complex

Formation of Lithium di-tert-butylcuprate
(-78 °C)

Anhydrous THF

Quench with aq. NH₄Cl

Extraction with Ethyl Acetate

Drying over MgSO₄

Concentration (Rotary Evaporation)

Vacuum Distillation

4'-Bromo-2,2-dimethylpropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4'-BROMO-2,2-DIMETHYLPROPIOPHENONE CAS#: 30314-45-5
[amp.chemicalbook.com]

2. 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one | C11H13BrO | CID 12812080 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4'-Bromo-2,2-
dimethylpropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281458#4-bromo-2-2-dimethylpropiophenone-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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